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Compound of Interest

Compound Name: Floramanoside C

Cat. No.: B12388301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Floramanoside C is a flavonol glycoside that has garnered attention for its potential

therapeutic properties. This technical guide provides a comprehensive overview of its known

chemical properties and biological activities, with a focus on its antioxidant and enzyme

inhibitory functions. The information is compiled from publicly available scientific databases and

literature.

Core Data
Chemical and Physical Properties

Property Value Source

CAS Number 1403981-95-2
Publicly available chemical

databases

Molecular Formula C₂₁H₁₈O₁₅
Publicly available chemical

databases

Molecular Weight 510.36 g/mol
Publicly available chemical

databases

Biological Activities
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Floramanoside C has been identified as an active compound with notable antioxidant and

enzyme inhibitory effects. Specifically, it demonstrates 2,2-diphenyl-1-picrylhydrazyl (DPPH)

radical scavenging and aldose reductase inhibitory activities[1].

Activity Target Notes

Antioxidant DPPH radical

Scavenging activity indicates

potential to mitigate oxidative

stress.

Enzyme Inhibition Aldose Reductase

Inhibition of this enzyme is a

key target in preventing

diabetic complications.

Note: The specific IC₅₀ values for Floramanoside C from the primary study by Zhang et al.

(2013) could not be retrieved from the available resources.

Experimental Protocols
While the detailed experimental protocols from the primary citation are not accessible, this

section outlines generalized methodologies for the key experiments cited.

DPPH Radical Scavenging Assay
This assay is a common method to evaluate the antioxidant activity of a compound.

Preparation of DPPH solution: A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in

methanol is prepared.

Reaction mixture: Various concentrations of Floramanoside C are added to the DPPH

solution. A control is prepared with methanol and the DPPH solution.

Incubation: The reaction mixtures are incubated in the dark at room temperature for a

specified period (e.g., 30 minutes).

Measurement: The absorbance of the solutions is measured at a specific wavelength

(typically around 517 nm) using a spectrophotometer.
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Calculation: The percentage of DPPH radical scavenging activity is calculated using the

formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC₅₀ value, the

concentration of the compound that scavenges 50% of the DPPH radicals, is then

determined.

Aldose Reductase Inhibition Assay
This assay determines the ability of a compound to inhibit the aldose reductase enzyme.

Enzyme preparation: Aldose reductase is typically purified from a source such as rat lens.

Reaction mixture: The assay mixture contains a buffer (e.g., phosphate buffer), NADPH

(cofactor), the enzyme preparation, and the substrate (e.g., DL-glyceraldehyde).

Inhibition study: Various concentrations of Floramanoside C are pre-incubated with the

enzyme before adding the substrate.

Measurement: The enzymatic reaction is initiated by the addition of the substrate. The

decrease in absorbance at 340 nm, corresponding to the oxidation of NADPH, is monitored

over time using a spectrophotometer.

Calculation: The percentage of inhibition is calculated by comparing the rate of reaction in

the presence and absence of the inhibitor. The IC₅₀ value, the concentration of the inhibitor

that causes 50% inhibition of the enzyme activity, is then determined.

Signaling Pathways
Aldose Reductase and the Polyol Pathway
Aldose reductase is the first and rate-limiting enzyme in the polyol pathway of glucose

metabolism. Under hyperglycemic conditions, the increased flux through this pathway is

implicated in the pathogenesis of diabetic complications. Inhibition of aldose reductase by

compounds like Floramanoside C can mitigate these effects.
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Caption: The inhibitory effect of Floramanoside C on the Aldose Reductase pathway.

Antioxidant Activity and the Nrf2-Keap1 Signaling
Pathway
The antioxidant activity of flavonoids is often associated with the activation of the Nrf2-Keap1

signaling pathway, a key regulator of the cellular antioxidant response. While direct evidence

for Floramanoside C is pending, this pathway represents a likely mechanism of action for its

antioxidative effects.
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Caption: Proposed mechanism of antioxidant action via the Nrf2-Keap1 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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